Cas no 132513-51-0 ((S)-Butyl 2-hydroxybutanoate)

(S)-Butyl 2-hydroxybutanoate Properties

Names and Identifiers

• (S)-Butyl 2-hydroxybutanoate
• (S)-2-Hydroxybutanoic acid N-Butyl ester
• Butanoic acid,2-hydroxy-, butyl ester, (2S)-
• n-butyl (S)-2-hydroxybutyrate
• N-BUTYL (S)-2-HYDROXY-BUTYRATE
• butyl (2S)-2-hydroxybutanoate
• butyl (S)-2-hydroxybutanoate
• (S)-2-Hydroxybutanoic acid n-butyl ester
• Butanoic acid, 2-hydroxy-, butyl ester, (2S)-
• (S)-Butyl2-hydroxybutanoate
• AMY32055
• AS-79470
• CS-0148545
• AKOS016842431
• N-BUTYL(S)-2-HYDROXYBUTYRATE
• butyl (3s)-hydroxybutanoate
• n-Butyl (S)-2-hydroxybutyrate
• YFFBWGUXPFAXRS-ZETCQYMHSA-N
• 132513-51-0
• A888284
• DTXSID70580889
• SCHEMBL13256196
• Butyl (2S)-2-hydroxybutanoate
• Butyl (S)-2-hydroxybutanoate
• (S)-2-Hydroxybutanoic acid n-butyl ester
• N-BUTYL (S)-2-HYDROXYBUTYRATE
• +Expand

• MDL： MFCD08702976
• InChIKey： YFFBWGUXPFAXRS-ZETCQYMHSA-N
• Inchi： InChI=1S/C8H16O3/c1-3-5-6-11-8(10)7(9)4-2/h7,9H,3-6H2,1-2H3/t7-/m0/s1
• SMILES： CCCCOC(=O)[C@H](CC)O

Computed Properties

• Exact Mass: 160.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 160.109944368g/mol
• Heavy Atom Count: 11
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 1.10060
• PSA: 46.53000
• Boiling Point: 205 ºC
• Flash Point: 79 ºC
• Density: 0.989